2-Fluoro-4'-morpholinomethyl benzophenone
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Description
2-Fluoro-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H18FNO2 and its molecular weight is 299.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
2-Fluoro-4'-morpholinomethyl benzophenone derivatives have been studied for their antimicrobial properties. For instance, the synthesis of fluorinated benzothiazolo imidazole compounds, which include morpholino and 2-fluoro components, showed promising antimicrobial activity (Sathe et al., 2011).
Anticancer Applications
These compounds have also been explored for their potential in cancer treatment. Novel 4-benzyl-morpholine-2-carboxylic acid derivatives, synthesized from benzophenone analogues, exhibited anti-proliferative activity against various types of cancer cells, indicating their potential role in neoplastic development (Al‐Ghorbani et al., 2017).
Alzheimer's Disease Research
In the context of Alzheimer's disease, fluorinated benzophenone derivatives have been developed as multipotent agents against key targets like β-secretase and acetylcholinesterase. These compounds also showed potential in counteracting intracellular ROS formation, a key factor in Alzheimer's progression (Belluti et al., 2014).
Photophore Applications
The unique photochemical properties of benzophenone photophores, which include fluorinated benzophenone derivatives, have wide applications in bioorganic chemistry and material science. Their ability to form a biradicaloid triplet state and create stable covalent C-C bonds upon excitation has been exploited in various fields, including proteome profiling and bioconjugation (Dormán et al., 2016).
Antiviral Research
Another significant area of research is the development of potential antiviral agents. For example, a derivative, methyl 4-fluoro-3-(morpholinosulfonyl)benzo[b]thiophene-2-carboxylate, showed promise as a novel inhibitor of hepatitis B, demonstrating nanomolar inhibitory activity against HBV in vitro (Ivachtchenko et al., 2019).
Properties
IUPAC Name |
(2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO2/c19-17-4-2-1-3-16(17)18(21)15-7-5-14(6-8-15)13-20-9-11-22-12-10-20/h1-8H,9-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVIDHDPXBONTCJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CC=C(C=C2)C(=O)C3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40642645 |
Source
|
Record name | (2-Fluorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40642645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898770-32-6 |
Source
|
Record name | (2-Fluorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40642645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.